Cas no 2229481-81-4 (2-(2,5-dihydroxyphenyl)ethanethioamide)

• Product Name: 2-(2,5-dihydroxyphenyl)ethanethioamide
• CAS No: 2229481-81-4
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6077930
• PubChem ID: 165968754
• Update Time: 2025-06-19

2-(2,5-dihydroxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dihydroxyphenyl)ethanethioamide
• 2229481-81-4
• EN300-1763954

• Inchi： 1S/C8H9NO2S/c9-8(12)4-5-3-6(10)1-2-7(5)11/h1-3,10-11H,4H2,(H2,9,12)
• InChI Key： DAZFBDWLULZWEQ-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C=CC=1O)O)N

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.6Ų

Additional information on 2-(2,5-dihydroxyphenyl)ethanethioamide

Introduction to 2-(2,5-dihydroxyphenyl)ethanethioamide (CAS No. 2229481-81-4)

2-(2,5-dihydroxyphenyl)ethanethioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229481-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a thioamide functional group attached to a phenyl ring substituted with hydroxyl groups at the 2 and 5 positions, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and thioamide moieties makes it a versatile scaffold for further derivatization and exploration of its pharmacological properties.

The structural motif of 2-(2,5-dihydroxyphenyl)ethanethioamide is reminiscent of natural products and pharmacophores found in various bioactive compounds. The dihydroxyphenyl moiety, in particular, is commonly encountered in molecules with antioxidant, anti-inflammatory, and antimicrobial properties. This structural feature, combined with the thioamide group, suggests potential interactions with biological targets such as enzymes and receptors. The thioamide functionality is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents based on aromatic heterocycles. 2-(2,5-dihydroxyphenyl)ethanethioamide represents a promising candidate for further investigation due to its unique structural features. The compound’s ability to engage with multiple biological targets makes it an attractive scaffold for drug discovery efforts. Researchers have been exploring its potential applications in treating various diseases, including neurodegenerative disorders and metabolic syndromes.

One of the most compelling aspects of 2-(2,5-dihydroxyphenyl)ethanethioamide is its synthetic accessibility. The presence of readily available starting materials allows for efficient synthesis through multi-step organic transformations. The synthesis typically involves the condensation of 2,5-dihydroxybenzaldehyde with thioamides or thioureas under appropriate conditions. This approach not only highlights the compound’s feasibility for large-scale production but also opens avenues for structural diversification through functional group modifications.

The pharmacological profile of 2-(2,5-dihydroxyphenyl)ethanethioamide has been the subject of several preclinical studies. Initial investigations have revealed promising results in terms of antioxidant and anti-inflammatory activities. The hydroxyl groups are believed to contribute to these effects by scavenging reactive oxygen species and modulating inflammatory pathways. Additionally, the thioamide moiety may interact with specific enzymes involved in disease progression, offering a dual mechanism of action.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates like 2-(2,5-dihydroxyphenyl)ethanethioamide. Molecular docking studies have been performed to evaluate its binding affinity to various biological targets, including kinases and transcription factors. These studies have provided valuable insights into the compound’s mechanism of action and have guided further optimization efforts.

The synthesis and characterization of derivatives of 2-(2,5-dihydroxyphenyl)ethanethioamide have also been explored as part of broader research initiatives. By introducing additional functional groups or altering the substitution pattern on the phenyl ring, researchers aim to enhance the pharmacological potency and selectivity of the compound. Such derivatives may exhibit improved efficacy in treating specific diseases while minimizing off-target effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Compounds like 2-(2,5-dihydroxyphenyl)ethanethioamide often serve as starting points for developing novel therapeutic agents due to their inherent biological activity and structural complexity. The dihydroxyphenyl moiety, in particular, is a well-known pharmacophore found in many bioactive molecules isolated from plants and microorganisms.

In conclusion, 2-(2,5-dihydroxyphenyl)ethanethioamide (CAS No. 2229481-81-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule and its derivatives, it is likely that 2-(2, 5-dihydroxyphenyl)ethanethioamide will play an important role in the development of novel therapeutic agents.